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Compound of Interest

Compound Name: SCH 58261

Cat. No.: B1680917

Essential guidelines for the safe handling and disposal of the selective A2A adenosine receptor
antagonist, SCH 58261, are provided for researchers and laboratory personnel. Adherence to
these procedures is critical for ensuring personnel safety and environmental protection.

This document outlines the necessary precautions, proper disposal methods for various forms
of SCH 58261 waste, and emergency procedures. The information is intended to supplement,
not replace, institutional and local environmental health and safety (EHS) protocols.

Key Safety and Handling Information

SCH 58261 is a potent bioactive compound that requires careful handling. While a
comprehensive toxicological profile is not widely available, researchers should treat this
compound with the caution appropriate for a novel investigational drug.

Personal Protective Equipment (PPE): When handling SCH 58261 in its solid form or in
solution, the following PPE is mandatory:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator is recommended when handling the
powder to avoid inhalation.
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Handling:

Handle SCH 58261 in a well-ventilated area, preferably within a chemical fume hood,
especially when weighing the solid or preparing stock solutions.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

o Store SCH 58261 in a tightly sealed container.

e Keep in a cool, dry place, such as a refrigerator, and protect from moisture.

o For long-term storage, consider an inert atmosphere.

Quantitative Data for SCH 58261

Property Value Source(s)
Molecular Weight 345.36 g/mol [1][2]
Molecular Formula Ci1sH1sN70 [1]

CAS Number 160098-96-4 [1]
Appearance Solid N/A
Solubility Soluble in DMSO [1]

Purity =298% [1]

Step-by-Step Disposal Procedures

The primary method for the disposal of SCH 58261 and its associated waste is through a
licensed chemical waste disposal company. Given its chemical structure as a nitrogen-
containing heterocyclic compound with a furan moiety, high-temperature incineration is the
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recommended final disposal method to prevent the formation of toxic byproducts such as
dioxins and furans.[3][4][5]

1. Unused or Expired Solid SCH 58261

o Segregation: Keep the original container tightly sealed. Do not mix with other chemical
waste.

e Labeling: Ensure the container is clearly labeled with the chemical name ("SCH 58261"),
CAS number (160098-96-4), and an appropriate hazard warning (e.g., "Caution: Research
Chemical, Handle with Care").

» Waste Collection: Place the labeled container in a designated hazardous waste
accumulation area. Follow your institution's procedures for chemical waste pickup.

2. SCH 58261 Solutions (e.g., in DMSO):

e Segregation: Collect all liquid waste containing SCH 58261 in a dedicated, leak-proof, and
chemically compatible container (e.g., a high-density polyethylene or glass bottle). Do not
mix with other solvent waste streams unless explicitly permitted by your EHS department.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("SCH 58261"), the solvent used (e.g., "in Dimethyl Sulfoxide"), and the estimated
concentration.

o Waste Collection: Store the sealed waste container in a secondary containment bin within
the designated hazardous waste accumulation area until collection.

3. Contaminated Labware and PPE:

e Solid Waste: Items such as used pipette tips, microfuge tubes, and contaminated gloves
should be collected in a designated hazardous waste bag or container.

o Sharps: Needles and syringes used for administering SCH 58261 in animal studies must be
disposed of in an approved sharps container.
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» Glassware: Contaminated glassware should be decontaminated if possible and practical. If
not, it should be disposed of as hazardous solid waste.

» Labeling: All containers for contaminated solid waste must be clearly labeled as "Hazardous
Waste" and specify the contaminant ("SCH 58261").

» Waste Collection: Follow your institution's protocols for the pickup of solid chemical waste.

Experimental Protocols

While specific experimental protocols for the disposal of SCH 58261 are not published, the
procedures outlined above are based on standard laboratory practices for the disposal of
potent, non-volatile organic compounds. The key principle is containment and transfer to a
licensed waste disposal facility.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
different types of waste generated during research involving SCH 58261.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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